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Compound of Interest

1,1,3,3-Tetramethyl-1,3-
Compound Name:
divinyldisilazane

Cat. No.: B1329466

An In-depth Technical Guide to 1,1,3,3-Tetramethyl-1,3-divinyldisilazane

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,1,3,3-Tetramethyl-1,3-divinyldisilazane, a versatile organosilicon compound.
The information is tailored for researchers, scientists, and professionals in drug development
and material science.

Core Molecular Information

1,1,3,3-Tetramethyl-1,3-divinyldisilazane is a silazane compound recognized for its utility in a
range of chemical applications. Its fundamental molecular properties are summarized below.

Molecular Formula and Weight

The chemical formula for 1,1,3,3-Tetramethyl-1,3-divinyldisilazane is CBH19NSI2.[1][2] Its
molecular weight is approximately 185.42 g/mol .[1][2][3] Another source lists the molecular
weight as 185.41 g/mol .[4]

Physicochemical Properties

A compilation of the key physicochemical properties of 1,1,3,3-Tetramethyl-1,3-
divinyldisilazane is presented in the following table for straightforward reference and
comparison.
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Property Value

Molecular Formula C8H19NSI2[1][2]
Molecular Weight 185.42 g/mol [1][2][3]
CAS Number 7691-02-3[1][2]
Appearance Colorless liquid[2]
Density 0.819 g/mL[1]

Boiling Point 160-161 °CJ[1]

Flash Point 34 °C[1]

Refractive Index 1.4405 @ 20°C[1]
Purity > 97%[1][2]

Applications and Functional Relationships

1,1,3,3-Tetramethyl-1,3-divinyldisilazane serves as a crucial component in various industrial
and research applications. Its utility stems from its unique chemical structure, featuring reactive
vinyl groups and a silazane backbone. This structure allows it to act as an effective coupling
agent and a precursor in the synthesis of advanced materials.

The following diagram illustrates the key application pathways for this compound.
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Applications of 1,1,3,3-Tetramethyl-1,3-divinyldisilazane

Experimental Applications

While detailed experimental protocols are proprietary to specific research and industrial
processes, the primary applications of 1,1,3,3-Tetramethyl-1,3-divinyldisilazane are well-
documented.

» Surface Modification: It is utilized for the silylation of glass capillary columns, a process that
modifies the surface properties of the glass.[1]

e Adhesion Promotion: The compound acts as an adhesion promoter, particularly for negative
photoresists.
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o Polymer Chemistry: It is a key intermediate in the synthesis of silicone polymers and can be
copolymerized with ethylene.[1][2] Its dual vinyl groups enhance its reactivity, making it
suitable for creating polymer matrices.[2]

o Coupling Agent: It facilitates improved adhesion between organic and inorganic materials,
finding use in coatings, sealants, and adhesives.[2]

o Advanced Materials: In research and development, it is employed in the synthesis of
functionalized polymers and composites.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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